3-fluoro-N-[2-(2-methylphenyl)-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide

• IUPAC Name: 3-fluoro-N-[2-(2-methylphenyl)-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide
• InChI: InChI=1S/C19H16FN3O2S/c1-12-5-2-3-8-17(12)23-18(15-10-26(25)11-16(15)22-23)21-19(24)13-6-4-7-14(20)9-13/h2-9H,10-11H2,1H3,(H,21,24)
• InChI Key: GVYNLKZFEABENZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2C(=C3CS(=O)CC3=N2)NC(=O)C4=CC(=CC=C4)F
• Molecular Formula: C19H16FN3O2S
• Molecular Weight: 369.4 g/mol

Description

The compound “3-fluoro-N-[2-(2-methylphenyl)-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound.

Synthesis Analysis

The synthesis of similar compounds involves various chemical reactions. For instance, the synthesis of a related compound involved the use of dichloromethane as a solvent, and the reaction was kept at a temperature below 40°C.

Scientific Research Applications

Synthetic Building Blocks in Medicinal Chemistry

Compounds with fluorinated pyrazoles, such as 3-amino-4-fluoropyrazoles, are of significant interest as building blocks in medicinal chemistry due to their potential for further functionalization. These compounds can be synthesized through monofluorination of β-methylthio-β-enaminoketones, followed by condensation with hydrazines, illustrating a pathway that could be relevant for derivatives of the compound (Surmont et al., 2011).

Antiviral Research

Benzamide-based 5-aminopyrazoles and their fused heterocyclic derivatives have been synthesized and evaluated for their antiviral activities, particularly against influenza A virus (H5N1). This suggests potential applications of structurally related compounds in antiviral research (Hebishy et al., 2020).

Fluorine's Role in Drug Design

Fluorinated heterocyclic compounds, such as fluorobenzamides, are pursued for their antimicrobial properties. The incorporation of fluorine into benzamides, like in the case of 4-fluoro-N-(4-methyl-5-(2-(4-oxo-3-phenylthiazolidin-2-ylidene)hydrazinecarbonyl)thiazol-2-yl)benzamide, demonstrates enhanced antimicrobial activity, pointing to the importance of fluorination in drug design (Desai et al., 2013).

Heterocyclic Compounds in Antipsychotic Development

The development of novel antipsychotic agents, such as 1,3-dialkyl-4-(iminoarylmethyl)-1H-pyrazol-5-ols, shows the potential of heterocyclic compounds in addressing psychiatric disorders without interacting with dopamine receptors, a notable feature that could inspire further research into related compounds for neuropsychiatric applications (Wise et al., 1987).

Mechanism of Action

Target of Action

The primary targets of the compound are currently unknown. The compound is likely to bind with high affinity to multiple receptors

Mode of Action

It is known that the compound interacts with its targets, leading to changes in cellular processes . The specifics of these interactions and the resulting changes are areas of ongoing research.

Biochemical Pathways

The compound is likely to affect various biochemical pathways due to its potential to interact with multiple targets

Result of Action

It is likely that the compound has broad-spectrum biological activities